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Compound of Interest

Compound Name: 5-Aminooxindole

Cat. No.: B107739 Get Quote

5-Aminooxindole is more than a mere chemical reagent; it is a pivotal structural motif and a

versatile building block in modern medicinal chemistry.[1] Its intrinsic value is demonstrated by

its role as a precursor in the synthesis of a multitude of bioactive molecules, particularly potent

kinase inhibitors targeting signaling pathways implicated in oncology.[1][2][3] As researchers

and drug development professionals, our ability to innovate with this compound is directly

proportional to our ability to handle it with expertise and unwavering attention to safety. This

guide is structured not as a rigid checklist, but as a comprehensive framework for

understanding, respecting, and safely harnessing the potential of 5-Aminooxindole powder.

Chapter 1: Foundational Chemical Profile and
Inherent Risks
A thorough understanding of a compound's properties is the bedrock of safe laboratory

practice. Causality is key: we don't just follow rules, we understand the chemical and physical

reasons behind them.

Identity and Physicochemical Properties
Before any handling procedure, a scientist must be familiar with the fundamental characteristics

of the substance. These properties dictate storage conditions, solvent choices, and potential

physical hazards.
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Property Data Source(s)

Chemical Name
5-Aminooxindole / 5-

aminoindolin-2-one
[4]

CAS Number 20876-36-2 [4][5]

Molecular Formula C₈H₈N₂O [4][5]

Molecular Weight 148.16 g/mol [5]

Appearance
Light yellow to brown solid

powder
[2]

Purity Typically ≥98% [5]

Hazard Identification: A Synthesis of GHS and
Toxicological Data
The Globally Harmonized System (GHS) provides a universal language for chemical hazards.

For 5-Aminooxindole and its common salt form (hydrochloride), the classifications demand a

high degree of caution. It's crucial to recognize that the toxicological properties of this specific

substance have not been fully investigated, which necessitates treating it with the caution due

to an unknown.[6]
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GHS Classification Hazard Statement
Precautionary
Statement Codes

Meaning &
Rationale

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
P301 + P312 + P330

Ingestion can lead to

significant adverse

health effects. This

dictates a strict no-

mouth-pipetting rule

and immediate

medical attention

upon accidental

ingestion.

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction
P280, P302 + P352

Repeated or

prolonged skin contact

can lead to

sensitization, where

subsequent

exposures, even to

minute quantities, can

trigger a significant

allergic response. This

is the primary driver

for mandatory glove

use and immediate

washing upon contact.

Note: Data primarily derived from the 5-Aminooxindole hydrochloride salt, a common form.

Treat the free base form with equivalent or greater caution.

Chapter 2: The Core Principle of Exposure
Minimization
Every safety protocol for handling powdered reagents is built upon a single, self-validating

principle: minimize all potential routes of exposure (inhalation, ingestion, skin/eye contact). The

following controls are a systematic application of this principle.
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Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at its source, providing a passive layer

of protection.

Chemical Fume Hood: All handling of 5-Aminooxindole powder, especially weighing and

transferring, must be performed inside a certified chemical fume hood.[7][8] This is non-

negotiable. The hood's airflow contains the fine powder, preventing the inhalation of

aerosolized particles.

Ventilation: The laboratory itself should be well-ventilated to prevent the accumulation of any

fugitive emissions.[9][10]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the final barrier between the researcher and the chemical. Its selection is not arbitrary

but is dictated by the specific hazards identified in Chapter 1.
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PPE Category Specification Rationale & Best Practices

Hand Protection Nitrile gloves

Provides chemical resistance.

Always inspect gloves for tears

before use and change them

immediately if contaminated.[7]

Wash hands thoroughly after

removing gloves.[11]

Eye Protection
Chemical safety goggles with

side shields

Protects against splashes and

airborne powder. Standard

eyeglasses are insufficient.[6]

[7]

Body Protection
Full-length lab coat, closed at

the front

Protects skin and personal

clothing from contamination.[9]

[11]

Respiratory
NIOSH/MSHA approved

respirator (if needed)

While a fume hood is the

primary control, a respirator

may be required if exposure

limits are exceeded or if

working outside a hood is

unavoidable.[8]

Visualization: A Logical Flow for Safe Handling
This workflow diagram illustrates the critical decision points and safety measures from receipt

of the compound to its final use, grounding the entire process in the principle of exposure

minimization.
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Diagram 1: General Safe Handling Workflow
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Weigh Powder
(Use Anti-Static Weighing Dish)

Transfer to Reaction/Stock Vessel

Add Solvent & Dissolve

Seal Container Tightly
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Diagram 2: Waste Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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